Cas no 75213-04-6 (2-Propanol, 1-(octadecyloxy)-3-(triphenylmethoxy)-, acetate, (R)-)
75213-04-6 structure
Product Name:2-Propanol, 1-(octadecyloxy)-3-(triphenylmethoxy)-, acetate, (R)-
CAS No:75213-04-6
MF:C42H62O5
MW:646.938693523407
CID:539937
PubChem ID:71403813
Update Time:2025-04-19
2-Propanol, 1-(octadecyloxy)-3-(triphenylmethoxy)-, acetate, (R)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanol, 1-(octadecyloxy)-3-(triphenylmethoxy)-, acetate, (R)-
- 75213-04-6
- Acetic acid--(2R)-1-(octadecyloxy)-3-(triphenylmethoxy)propan-2-ol (1/1)
- DTXSID40824702
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- Inchi: 1S/C40H58O3.C2H4O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-26-33-42-34-39(41)35-43-40(36-27-20-17-21-28-36,37-29-22-18-23-30-37)38-31-24-19-25-32-38;1-2(3)4/h17-25,27-32,39,41H,2-16,26,33-35H2,1H3;1H3,(H,3,4)/t39-;/m1./s1
- InChI Key: QXPKEBHIABRTLB-DRRLCDGFSA-N
- SMILES: O(C[C@@H](COCCCCCCCCCCCCCCCCCC)O)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.OC(C)=O
Computed Properties
- Exact Mass: 646.45996
- Monoisotopic Mass: 646.45972507g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 47
- Rotatable Bond Count: 25
- Complexity: 603
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76Ų
Experimental Properties
- PSA: 75.99
2-Propanol, 1-(octadecyloxy)-3-(triphenylmethoxy)-, acetate, (R)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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